Cas no 941997-29-1 (N-benzyl-2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide)

• Product Name: N-benzyl-2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide
• CAS No: 941997-29-1
• MF: C₂₂H₂₂N₄O₃S₂
• MW: 454.565082073212
• CID: 6511673
• Update Time: 2025-07-17

N-benzyl-2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide
• 2-[2-[2-(4-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-benzylacetamide

• Inchi： 1S/C22H22N4O3S2/c1-15(27)24-17-7-9-18(10-8-17)25-21(29)14-31-22-26-19(13-30-22)11-20(28)23-12-16-5-3-2-4-6-16/h2-10,13H,11-12,14H2,1H3,(H,23,28)(H,24,27)(H,25,29)
• InChI Key： NUAKTLPUAQEMNG-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CC1=CSC(SCC(NC2=CC=C(NC(=O)C)C=C2)=O)=N1

Additional information on N-benzyl-2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide

Recent Advances in the Study of N-benzyl-2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide (CAS: 941997-29-1)

In recent years, the compound N-benzyl-2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide (CAS: 941997-29-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and acetamide functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-benzyl-2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide involves a multi-step process that includes the formation of the thiazole core followed by the introduction of the benzyl and acetamide moieties. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for subsequent biological evaluations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound.

Pharmacological investigations have revealed that N-benzyl-2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide exhibits notable activity against a range of biological targets. In particular, it has demonstrated inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vitro studies indicate that the compound may possess anticancer properties, with observed cytotoxicity against certain cancer cell lines. These findings are supported by molecular docking studies, which highlight the compound's ability to bind to key protein targets.

Further research has explored the compound's mechanism of action at the molecular level. For instance, one study utilized X-ray crystallography to elucidate the binding mode of N-benzyl-2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide within the active site of its target enzyme. This structural insight has paved the way for the design of derivatives with enhanced potency and selectivity. Moreover, pharmacokinetic studies have assessed the compound's absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable data for future drug development efforts.

Despite these promising results, challenges remain in translating N-benzyl-2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide into a clinically viable therapeutic. Issues such as solubility, stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, N-benzyl-2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide represents a compelling candidate for further investigation in the realm of medicinal chemistry. Its multifaceted biological activity and well-characterized synthesis make it a valuable subject of study. Future research should focus on refining its pharmacological properties and exploring its therapeutic potential in vivo, with the ultimate goal of developing novel treatments for inflammatory and oncological conditions.